Cas no 2171578-56-4 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoro-4-methylphenyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoro-4-methylphenyl)carbamoylbutanoic acid
• CAS No: 2171578-56-4
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6307704
• PubChem ID: 165815741
• Update Time: 2025-05-25

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoro-4-methylphenyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoro-4-methylphenyl)carbamoylbutanoic acid
• 2171578-56-4
• EN300-1518167
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-fluoro-4-methylphenyl)carbamoyl]butanoic acid

• Inchi： 1S/C27H25FN2O5/c1-16-10-11-23(22(28)14-16)29-26(33)24(12-13-25(31)32)30-27(34)35-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,14,21,24H,12-13,15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： HLDRBGYJYDWRMU-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoro-4-methylphenyl)carbamoylbutanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoro-4-methylphenyl)carbamoylbutanoic acid (CAS No. 2171578-56-4)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoro-4-methylphenyl)carbamoylbutanoic acid, identified by its CAS number 2171578-56-4, is a specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 2-fluoro-4-methylphenyl moiety, makes it a valuable intermediate in the development of novel therapeutics. This article delves into its properties, synthesis, and relevance in modern drug discovery, addressing common queries and industry trends.

One of the most searched questions in the field of organic chemistry is: "What is the role of Fmoc-protected amino acids in peptide synthesis?" The Fmoc group in this compound serves as a temporary protecting group for the amino functionality, enabling selective reactions during solid-phase peptide synthesis (SPPS). Researchers frequently employ 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoro-4-methylphenyl)carbamoylbutanoic acid to introduce modified amino acids into peptide chains, enhancing stability or bioavailability. Its 2-fluoro-4-methylphenyl substituent further contributes to unique steric and electronic effects, which are critical in designing targeted drug candidates.

In recent years, the demand for fluorinated pharmaceuticals has surged due to their enhanced metabolic stability and membrane permeability. This trend aligns with the growing interest in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoro-4-methylphenyl)carbamoylbutanoic acid, as its fluoro and methyl groups optimize drug-receptor interactions. A frequently asked question is: "How does fluorination improve drug performance?" Fluorine atoms often increase lipophilicity and block metabolic degradation sites, making this compound a strategic building block for next-generation therapeutics.

The synthesis of CAS 2171578-56-4 involves multi-step organic reactions, including carbodiimide-mediated coupling and Fmoc protection. Its carbamoylbutanoic acid backbone provides versatility for further functionalization, catering to the rising demand for customized peptide analogs. Industry professionals often search for "high-purity Fmoc-amino acid derivatives," underscoring the need for reliable suppliers of this compound. Rigorous purification processes, such as HPLC, ensure its suitability for sensitive applications like cancer research and neurological disorder studies.

Another hot topic is the integration of AI-driven drug design with traditional synthetic chemistry. Computational models increasingly predict the efficacy of fluorinated compounds like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoro-4-methylphenyl)carbamoylbutanoic acid, accelerating lead optimization. Searches for "machine learning in peptide drug discovery" reflect this shift. By combining empirical data from this compound’s use with predictive algorithms, researchers can streamline the development of peptide-based inhibitors and bioconjugates.

From an SEO perspective, keywords such as "Fmoc-protected amino acid supplier," "fluorinated peptide intermediates," and "CAS 2171578-56-4 applications" are highly relevant. This compound’s adaptability in click chemistry and bioconjugation further expands its utility, addressing queries like "How to modify peptides for targeted delivery?" Its role in antibody-drug conjugates (ADCs) and PROTACs exemplifies its cross-disciplinary importance.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoro-4-methylphenyl)carbamoylbutanoic acid (2171578-56-4) bridges synthetic chemistry and biomedical innovation. Its structural features cater to pressing industry needs, from fluorinated drug design to peptide engineering. As research advances, this compound will remain pivotal in answering key questions like "What are the latest trends in peptide therapeutics?" and "How to optimize Fmoc-based synthesis?"—ensuring its continued relevance in scientific and commercial landscapes.